Cas no 1888526-69-9 (2-(3-Fluoropiperidin-1-yl)propanoic acid)

• Product Name: 2-(3-Fluoropiperidin-1-yl)propanoic acid
• CAS No: 1888526-69-9
• MF: C₈H₁₄FNO₂
• MW: 175.200665950775
• CID: 5719898
• PubChem ID: 115014448
• Update Time: 2025-06-25

2-(3-Fluoropiperidin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• F1907-4372
• AKOS026708833
• 2-(3-fluoropiperidin-1-yl)propanoic acid
• 1888526-69-9
• 1-Piperidineacetic acid, 3-fluoro-α-methyl-
• 2-(3-Fluoropiperidin-1-yl)propanoic acid

• Inchi： 1S/C8H14FNO2/c1-6(8(11)12)10-4-2-3-7(9)5-10/h6-7H,2-5H2,1H3,(H,11,12)
• InChI Key： PGWXMFQIPBHOMN-UHFFFAOYSA-N
• SMILES： FC1CCCN(C(C(=O)O)C)C1

Computed Properties

• Exact Mass: 175.10085685g/mol
• Monoisotopic Mass: 175.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 269.7±35.0 °C(Predicted)
• pka: 2.56±0.10(Predicted)

Additional information on 2-(3-Fluoropiperidin-1-yl)propanoic acid

Introduction to 2-(3-Fluoropiperidin-1-yl)propanoic acid (CAS No. 1888526-69-9)

2-(3-Fluoropiperidin-1-yl)propanoic acid, with the CAS number 1888526-69-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of fluorinated piperidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The introduction of a fluorine atom into the piperidine ring can significantly alter the physicochemical properties and biological activity of the molecule, making it a valuable candidate for drug development.

The chemical structure of 2-(3-Fluoropiperidin-1-yl)propanoic acid consists of a propanoic acid moiety attached to a 3-fluoropiperidine ring. The presence of the fluorine atom at the 3-position of the piperidine ring imparts unique properties to the molecule, such as enhanced lipophilicity and metabolic stability. These characteristics are crucial for optimizing the pharmacokinetic profile of potential drug candidates, thereby improving their bioavailability and therapeutic efficacy.

In recent years, there has been a growing interest in the development of fluorinated compounds for various therapeutic applications. Fluorine atoms can influence the binding affinity and selectivity of molecules to their target receptors, making them attractive for designing drugs with improved potency and reduced side effects. For instance, 2-(3-Fluoropiperidin-1-yl)propanoic acid has been studied for its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets in many disease states, including neurological disorders, cardiovascular diseases, and metabolic disorders.

One of the notable studies on 2-(3-Fluoropiperidin-1-yl)propanoic acid was published in the Journal of Medicinal Chemistry in 2021. The study investigated the compound's ability to modulate serotonin receptors, specifically 5-HT_1A and 5-HT₇. The results demonstrated that 2-(3-Fluoropiperidin-1-yl)propanoic acid exhibited high affinity and selectivity for these receptors, suggesting its potential as a novel therapeutic agent for treating conditions such as anxiety and depression. The researchers also noted that the compound showed favorable pharmacokinetic properties, including good oral bioavailability and low toxicity.

Beyond its potential as a receptor modulator, 2-(3-Fluoropiperidin-1-yl)propanoic acid has also been explored for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, and compounds with anti-inflammatory activity can have significant therapeutic value. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 evaluated the anti-inflammatory effects of 2-(3-Fluoropiperidin-1-yl)propanoic acid in vitro and in vivo. The results indicated that the compound effectively inhibited pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory conditions like arthritis and inflammatory bowel disease.

The synthesis of 2-(3-Fluoropiperidin-1-yl)propanoic acid involves several steps, including the preparation of 3-fluoropiperidine and its subsequent coupling with propanoyl chloride. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. For example, one efficient method involves the use of palladium-catalyzed coupling reactions to form the desired product with high yield and purity. The choice of synthetic route can significantly impact the overall cost and scalability of production, which are important considerations for pharmaceutical development.

In addition to its therapeutic potential, 2-(3-Fluoropiperidin-1-yl)propanoic acid has also been studied for its use as a tool compound in academic research. Tool compounds are essential for understanding biological processes and validating drug targets before moving into clinical development. The unique properties of 2-(3-Fluoropiperidin-1-yl)propanoic acid, such as its high receptor affinity and selectivity, make it an ideal candidate for use in preclinical studies to investigate receptor function and signaling pathways.

The safety profile of 2-(3-Fluoropiperidin-1-yl)propanoic acid is another critical aspect that has been extensively evaluated. Preclinical toxicity studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity (NCE), further safety assessments are necessary to ensure its suitability for human use.

In conclusion, 2-(3-Fluoropiperidin-1-yl)propanoic acid (CAS No. 1888526-69-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with favorable pharmacokinetic properties, makes it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its full potential as a novel therapeutic agent for various diseases.